molecular formula C11H9F6NO B8752634 2-(2,3-Dihydro-1H-indol-5-yl)-1,1,1,3,3,3-hexafluoro-propan-2-ol CAS No. 65797-54-8

2-(2,3-Dihydro-1H-indol-5-yl)-1,1,1,3,3,3-hexafluoro-propan-2-ol

Cat. No.: B8752634
CAS No.: 65797-54-8
M. Wt: 285.19 g/mol
InChI Key: HFUHSSOXARPMKG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2,3-Dihydro-1H-indol-5-yl)-1,1,1,3,3,3-hexafluoro-propan-2-ol is a useful research compound. Its molecular formula is C11H9F6NO and its molecular weight is 285.19 g/mol. The purity is usually 95%.
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Properties

CAS No.

65797-54-8

Molecular Formula

C11H9F6NO

Molecular Weight

285.19 g/mol

IUPAC Name

2-(2,3-dihydro-1H-indol-5-yl)-1,1,1,3,3,3-hexafluoropropan-2-ol

InChI

InChI=1S/C11H9F6NO/c12-10(13,14)9(19,11(15,16)17)7-1-2-8-6(5-7)3-4-18-8/h1-2,5,18-19H,3-4H2

InChI Key

HFUHSSOXARPMKG-UHFFFAOYSA-N

Canonical SMILES

C1CNC2=C1C=C(C=C2)C(C(F)(F)F)(C(F)(F)F)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 55 g (0.15 mole) of 1-benzyl-α,α-bis(trifluoromethyl)-2,3-dihydro-1H-indole-5-methanol, 200 ml of alcohol, 32 ml of concentrated hydrochloric acid, and 2 g of 10% palladium on charcoal is shaken in a Parr apparatus at an initial pressure of three atmospheres until no further change of pressure is observed. The catalyst is filtered off, and the filtrate is evaporated. The residue is distributed between ether and 8 N ammonium hydroxide. The ether layer is separated, washed (saturated sodium chloride solution), dried (magnesium sulfate), and evaporated. Dibutyl ether is added to the residue, and the solution is cooled in an ice bath. The crystals are filtered off to give 33.3 g (80%) of α,α-bis(trifluoromethyl)-2,3-dihydro-1H-indole-5-methanol, m.p. 161°-162°.
Name
1-benzyl-α,α-bis(trifluoromethyl)-2,3-dihydro-1H-indole-5-methanol
Quantity
55 g
Type
reactant
Reaction Step One
Quantity
32 mL
Type
reactant
Reaction Step One
Quantity
2 g
Type
catalyst
Reaction Step One
[Compound]
Name
alcohol
Quantity
200 mL
Type
solvent
Reaction Step One

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